Cas no 2918993-71-0 (4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one)
2918993-71-0 structure
Product Name:4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one
CAS No:2918993-71-0
MF:C6H4F5N3O
MW:229.107478141785
CID:6939148
PubChem ID:167506998
Update Time:2025-05-07
4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
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- 2918993-71-0
- SCHEMBL25887418
- 4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one
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- Inchi: 1S/C6H4F5N3O/c7-5(8,6(9,10)11)3-1-2(12)4(15)14-13-3/h1H,(H2,12,13)(H,14,15)
- InChI Key: JMFDOVXIGOWKQY-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C1C=C(C(NN=1)=O)N)F
Computed Properties
- Exact Mass: 229.02745257Da
- Monoisotopic Mass: 229.02745257Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 67.5Ų
4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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